4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 4-amino-1-benzyl-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C13H11N3O/c14-8-11-12(15)6-7-16(13(11)17)9-10-4-2-1-3-5-10/h1-7H,9,15H2
• InChI Key: CSSONWUZPGGDKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CC(=C(C2=O)C#N)N
• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol

Description

4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, also known as ABOP, is a heterocyclic compound with potential therapeutic properties. It belongs to the class of pyridine derivatives and is characterized by a nitrogen-containing ring structure. ABOP has been the subject of extensive scientific research due to its diverse applications in various fields.

Mechanism of Action

The mechanism of action of 4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes or by modulating specific signaling pathways in cells. 4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of certain cytokines and chemokines. 4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has also been shown to induce cell cycle arrest and apoptosis in cancer cells, thereby inhibiting their growth and proliferation.

Advantages and Limitations for Lab Experiments

4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and its chemical properties make it amenable to a variety of analytical techniques. However, 4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has some limitations as well. It is not very soluble in water, which can make it difficult to work with in certain experimental settings. Additionally, its potential toxicity must be carefully considered when working with this compound.

Future Directions

There are several potential future directions for research on 4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile. One area of interest is the development of 4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile-based drugs for the treatment of neurodegenerative diseases. Another area of potential research is the use of 4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile in combination with other drugs to enhance their therapeutic effects. Additionally, further studies are needed to fully elucidate the mechanism of action of 4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile and to determine its potential toxicity in vivo.

Synthesis Methods

The synthesis of 4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile involves a multi-step process that requires the use of several reagents and catalysts. One of the most common methods involves the reaction of 4-aminopyridine with benzaldehyde in the presence of a base, followed by the addition of a nitrile group using a cyanide source. The resulting product is then subjected to further purification steps to obtain pure 4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile.

Scientific Research Applications

4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. 4-amino-1-benzyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has also been investigated for its use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.